Cas no 18198-39-5 (Phosphonium,tetraphenyl-)

• Product Name: Phosphonium,tetraphenyl-
• CAS No: 18198-39-5
• MF: C₂₄H₂₀P
• MW: 339.389367103577
• CID: 206838
• PubChem ID: 164912
• Update Time: 2025-04-19

Phosphonium,tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonium,tetraphenyl-
• tetraphenylphosphanium
• tetraphenylphosphonium
• TETRAPHENYLPHOSPHONIUM ION
• DTXSID00171224
• Q27089016
• MFCD00011917
• tetrakisphenylphosphine
• SY103672
• CHEBI:44880
• GTPL4558
• 3b62
• UNII-U9IF5Y5IND
• BDBM50420222
• Phosphonium, tetraphenyl-
• tetraphenylphosphorus(1+)
• tetraphenylphosphine
• 3b5d
• SCHEMBL2932036
• CHEMBL1182234
• 18198-39-5
• TETRAPHENYLPHOSPHONIUM [MI]
• NS00040982
• [PPh4](+)
• JUAHKSBERRLSHD-UHFFFAOYSA-N
• P4P
• U9IF5Y5IND
• PPh4(+)
• TPP+
• 2bow
• SCHEMBL26674
• USFPINLPPFWTJW-UHFFFAOYSA-N
• (PPh4)(+)
• STL483864
• DTXCID5093715
• Phosphonium, tetraphenyl

• Inchi： 1S/C24H20P/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H/q+1
• InChI Key： USFPINLPPFWTJW-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 339.1304
• Monoisotopic Mass: 339.130262636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives